1-(3-Bromo-benzyl)-1,3,4,5-tetrahydro-benzo[b]azepin-2-one

• Molecular Formula: C17H16BrNO
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 1-[(3-bromophenyl)methyl]-4,5-dihydro-3H-1-benzazepin-2-one
• InChI: InChI=1S/C17H16BrNO/c18-15-8-3-5-13(11-15)12-19-16-9-2-1-6-14(16)7-4-10-17(19)20/h1-3,5-6,8-9,11H,4,7,10,12H2
• InChI Key: TYZVDOVYGRQTEP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C(=O)C1)CC3=CC(=CC=C3)Br

Description

1-(3-Bromo-benzyl)-1,3,4,5-tetrahydro-benzo[b]azepin-2-one is a useful research compound. Its molecular formula is C17H16BrNO and its molecular weight is 330.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of 0.1 g (4 mmole) sodium hydride and 0.75 g (3.0 mmole) 3-bromobenzyl bromide in 5 mL dimethylformamide was added 0.438 g (2.72 mmole) solid 1,3,4,5-tetrahydro-benzo[b]azepin-2-one. The mixture was cooled in a water bath, then it was stirred at 23° for 1 hr. The solvent was removed under reduced pressure and the residue was partitioned between 30 mL ethyl acetate and 5 mL water. The organic phase was washed with 5 mL water, 5 mL saturated sodium chloride, dried (mgSO4) and concentrated under reduced pressure. The residue was recrystallized from hexane to provide the title compound, 0.658 g, m.p. 81-82°.